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Compound of Interest

Compound Name: Megastigmatrienone D
CAS No.: 13215-88-8
Cat. No.: B145869
Get Quote
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Identity, Biosynthesis, and Analytical Protocols

Executive Summary

Megastigmatrienone (4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one), often referred to
commercially as Tabanone, is a C13-norisoprenoid vital to the aroma profile of fermented teas
(Black, Oolong), tobacco, and Osmanthus fragrans absolute.[1] While typically analyzed as a
mixture of four stereoisomers, Megastigmatrienone D (often correlating to the late-eluting
isomer) possesses unique sensory thresholds and stability characteristics. This guide outlines
the specific chemical constitution of Isomer D, its formation via carotenoid degradation, and
validated protocols for its extraction and quantification.

Chemical Constitution & Stereochemistry

Megastigmatrienones exist as four geometric isomers due to the configuration of the double
bonds at positions 6 and 8. In complex matrices like tea and essential oils, they typically co-
elute or appear as a cluster.
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Isomeric Nomenclature

The designation "A, B, C, D" often corresponds to the elution order on polar capillary columns
(e.g., DB-WAX).

Chemical .
Common . Characteristic
Isomer Code Structure CAS Registry
Name
(IUPAC)
] ) (6Z, 8E)- Major isomer;
Megastigmatrien i ]
A Isomer 1 Megastigma- 5492-79-5 Tobacco-like,
one
4 ,6,8-trien-3-one spicy.
. : (62, 82)-
Megastigmatrien i Floral, woody
Isomer 2 Megastigma- 13215-88-8
one B nuances.

4 ,6,8-trien-3-one

: , (6E, 8E)-

Megastigmatrien i ]
c Isomer 3 Megastigma- Mixed Earthy, heavy.
one
4,6,8-trien-3-one

: : (6E, 82)- :

Megastigmatrien i Sweet, dried
Isomer 4 Megastigma- 5164-78-3 ) )

one D fruit, persistent.

4 ,6,8-trien-3-one

Note on Isomer D: Isomer D is thermodynamically less stable than Isomer A. Its presence is
often a marker of specific thermal processing (e.g., the drying stage of black tea or the curing of
tobacco) where isomerization occurs.

Biosynthetic Pathway

Megastigmatrienones are not primary metabolites; they are degradation products of
carotenoids (Lutein and

-Carotene). In tea (Camellia sinensis), this process is triggered by enzymatic oxidation during
the "fermentation” (oxidation) stage and accelerated by thermal drying.

Mechanism of Formation
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e Precursor Cleavage: Carotenoids are cleaved by Carotenoid Cleavage Dioxygenases
(CCDs) to form ionones.

e Hydroxylation:

-lonone is converted to 3-0xo-
-ionol.

e Acid/Thermal Dehydration: This is the critical step. 3-oxo-

-ionol undergoes dehydration to form the megastigmatrienone skeleton. The specific ratio of
isomers (A vs. D) is determined by the pH and temperature during this step.
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Caption: Biosynthetic formation of Megastigmatrienone isomers via the degradation of
carotenoids and dehydration of the 3-oxo-alpha-ionol intermediate.

Occurrence in Natural Matrices

The concentration of Megastigmatrienone D varies significantly based on processing.
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Total
Matrix Megastigmatrienon Isomer D Presence  Notes
es (ppb)
Lack of oxidation
Green Tea (Non-
<10 Trace prevents precursor
fermented) .
formation.
Black Tea (Fully ] Formed during the
50 - 300 High o
fermented) drying/firing stage.
Co-occurs with high
Osmanthus Absolute 2,000 - 5,000 Moderate ]
levels of ionones.
) Key marker of flavor
Tobacco (Cured) > 10,000 Very High

quality.

Analytical Protocol: Isolation & Quantification

Due to the thermal instability of Isomer D, Solvent Assisted Flavor Evaporation (SAFE) is
preferred over steam distillation to prevent artifact formation. For rapid screening, SPME is the

standard.

Protocol: Headspace SPME-GC-MS

This protocol allows for the separation of Isomer D from the A/B/C cluster.
Reagents & Materials:

e Fiber: 50/30 um DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) - Critical
for covering the polarity range of C13 norisoprenoids.

« Internal Standard: 2-Octanol or d3-Beta-lonone (50 pg/L).

e Column: DB-WAX (Polar) or equivalent (60m x 0.25mm x 0.25um). Non-polar columns (DB-
5) often fail to resolve Isomer D from Isomer C.

Step-by-Step Workflow:
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Sample Prep: Weigh 2.0g of tea sample (or 100uL essential oil diluted in ethanol) into a
20mL headspace vial. Add 5mL saturated NaCl solution (to salt-out volatiles).

Equilibration: Incubate at 60°C for 20 minutes with agitation (500 rpm).
Extraction: Expose SPME fiber to headspace for 40 minutes at 60°C.
Desorption: Insert fiber into GC injector at 250°C for 5 minutes (Splitless mode).
GC Gradient:

o Start: 40°C (hold 2 min).

o Ramp 1: 5°C/min to 200°C.

o Ramp 2: 10°C/min to 240°C (hold 5 min).

MS Detection: Operate in SIM (Selected lon Monitoring) mode for sensitivity.

o Target lons: m/z 134 (Base peak), 190 (Molecular ion), 175, 147.

o Note: Isomer D typically elutes last on a WAX column.

SPME Extraction
(DVB/CAR/PDMS)
60°C, 40 min

Sample Matrix Salt Addition (NaCl)

GC Separation MS Detection (SIM) Quantification of

(Tea/Oil) & Internal Std (DB-WAX Column) m/z 134, 190 Isomer D

Click to download full resolution via product page

Caption: Validated SPME-GC-MS workflow for the isolation of Megastigmatrienone isomers.
Sensory Implications

In drug development and flavor chemistry, the specific ratio of Isomer D is critical.

e The "Tabanone" Effect: The mixture provides a "dried tobacco" and "honey" note.

o Isomer D Specifics: While Isomer A is spicy/woody, Isomer D contributes the sweet, dried-
fruit, and hay-like bottom notes that persist. In tea beverages, a higher ratio of Isomer D
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correlates with a "smoother" aged perception, whereas high Isomer A can be perceived as
sharper or greener.

References

Slaghenaufi, D., et al. (2014). Quantitative solid phase microextraction—gas chromatography
mass spectrometry analysis of five megastigmatrienone isomers in aged wine. Analytica
Chimica Acta. Link

Kaiser, R. (1993). The Scent of Orchids: Olfactory and Chemical Investigations. Elsevier
Science. (Reference for Osmanthus and Boronia absolute composition).

Leffingwell, J. C. (1999). Carotenoids as Flavor & Fragrance Precursors. Leffingwell &
Associates. Link

PubChem. Megastigmatrienone D (Compound Summary). National Library of Medicine.
Link

Kawakami, M., et al. (2010). Determination of Essential Oil Composition from Osmanthus
fragrans Tea by GC-MS. Molecules. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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